Cas no 1823647-65-9 (4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1823647-65-9
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5840683
• PubChem ID: 130144611
• Update Time: 2025-06-13

4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1681027
• 4-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one
• 1823647-65-9
• 4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H10FNO2/c1-6-2-3-7(8(11)4-6)9-5-14-10(13)12-9/h2-4,9H,5H2,1H3,(H,12,13)
• InChI Key： PKXVGPAAJXZJFN-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1COC(N1)=O

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1823647-65-9)

4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1823647-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazolidinone derivative is characterized by its unique molecular structure, featuring a fluorine-substituted aromatic ring and a methyl group, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules.

The compound's CAS number 1823647-65-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its oxazolidinone core is a well-known pharmacophore, often associated with antimicrobial and anti-inflammatory properties. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern. This aligns with growing public interest in next-generation therapeutics and sustainable chemistry solutions.

From a synthetic perspective, 4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one exemplifies advancements in heterocyclic chemistry. Its fluorine atom enhances metabolic stability, a feature highly valued in modern drug design. Industry professionals frequently search for terms like "oxazolidinone synthesis" or "fluorinated pharmaceutical intermediates", reflecting the compound's relevance in cutting-edge research. Additionally, its potential applications in crop protection formulations have sparked interest in agrochemical innovation.

Environmental and safety considerations are integral to discussions about CAS 1823647-65-9. The compound's low ecotoxicity profile makes it a candidate for green chemistry initiatives, resonating with today's emphasis on sustainable industrial practices. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and stability, topics frequently queried in scientific forums.

Market trends indicate rising demand for high-purity specialty chemicals like 4-(2-Fluoro-4-methylphenyl)-1,3-oxazolidin-2-one, driven by pharmaceutical R&D investments. Its compatibility with catalytic reactions and microwave-assisted synthesis methods positions it as a versatile intermediate. Researchers exploring structure-activity relationships (SAR) often reference this compound when investigating bioisosteric replacements in lead optimization.

In conclusion, 1823647-65-9 represents a compelling case study in medicinal chemistry innovation. Its dual utility in life sciences and materials engineering underscores the interdisciplinary nature of modern chemical research. As interest grows in personalized medicine and precision agriculture, this compound's strategic importance is likely to expand, making it a subject of ongoing scientific inquiry and industrial application.